Cas no 89541-69-5 (2(1H)-Pyrazinone, 5-(4-aminophenyl)-, hydrochloride)

• Product Name: 2(1H)-Pyrazinone, 5-(4-aminophenyl)-, hydrochloride
• CAS No: 89541-69-5
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 597237
• PubChem ID: 19794232
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 5-(4-aminophenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-(4-aminophenyl)-, hydrochloride
• 5-(4-aminophenyl)-1H-pyrazin-2-one,hydrochloride
• JPYDDFWXNLOCBF-UHFFFAOYSA-N
• 5-(4-Aminophenyl)pyrazin-2(1H)-one--hydrogen chloride (1/1)
• DTXSID30599992
• 5-(4-Aminophenyl)-2(1H)-pyrazinone hydrochloride
• 5-(4-aminophenyl)-2(1H)pyrazinone hydrochloride
• 89541-69-5
• SCHEMBL7349133

• Inchi： 1S/C10H9N3O.ClH/c11-8-3-1-7(2-4-8)9-5-13-10(14)6-12-9;/h1-6H,11H2,(H,13,14);1H
• InChI Key： JPYDDFWXNLOCBF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=NC(=CN1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų